Cas no 2228156-79-2 (1-(6-chloro-2-methoxypyridin-3-yl)cyclopropane-1-carbonitrile)

• Product Name: 1-(6-chloro-2-methoxypyridin-3-yl)cyclopropane-1-carbonitrile
• CAS No: 2228156-79-2
• MF: C₁₀H₉ClN₂O
• MW: 208.64426112175
• CID: 6502753
• PubChem ID: 165660810
• Update Time: 2025-05-21

1-(6-chloro-2-methoxypyridin-3-yl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(6-chloro-2-methoxypyridin-3-yl)cyclopropane-1-carbonitrile
• EN300-1994968
• 2228156-79-2

• Inchi： 1S/C10H9ClN2O/c1-14-9-7(2-3-8(11)13-9)10(6-12)4-5-10/h2-3H,4-5H2,1H3
• InChI Key： GOTXMZCHMBIJPD-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=N1)OC)C1(C#N)CC1

Computed Properties

• Exact Mass: 208.0403406g/mol
• Monoisotopic Mass: 208.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 45.9Ų

Additional information on 1-(6-chloro-2-methoxypyridin-3-yl)cyclopropane-1-carbonitrile

Recent Advances in the Study of 1-(6-chloro-2-methoxypyridin-3-yl)cyclopropane-1-carbonitrile (CAS: 2228156-79-2)

The compound 1-(6-chloro-2-methoxypyridin-3-yl)cyclopropane-1-carbonitrile (CAS: 2228156-79-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropane-carbonitrile moiety and chloro-methoxypyridine scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as an intermediate in the synthesis of biologically active molecules. Researchers have optimized synthetic routes to produce 1-(6-chloro-2-methoxypyridin-3-yl)cyclopropane-1-carbonitrile with high yield and purity, facilitating its use in downstream applications. The compound's structural features, including the electron-withdrawing nitrile group and the sterically constrained cyclopropane ring, contribute to its reactivity and potential as a building block for more complex pharmacophores.

In pharmacological studies, 1-(6-chloro-2-methoxypyridin-3-yl)cyclopropane-1-carbonitrile has demonstrated inhibitory activity against specific enzymatic targets. For instance, recent findings suggest its potential as a modulator of kinase pathways, which are critical in cancer and inflammatory diseases. Preliminary in vitro assays have shown that the compound can selectively inhibit certain kinases, leading to reduced cell proliferation in cancer models. These results highlight its therapeutic potential, although further in vivo studies are required to validate these effects.

Another notable aspect of this compound is its application in agrochemical research. The chloro-methoxypyridine moiety is a common feature in pesticides and herbicides, and derivatives of 1-(6-chloro-2-methoxypyridin-3-yl)cyclopropane-1-carbonitrile have been explored for their insecticidal and fungicidal properties. Recent field trials have indicated that these derivatives exhibit enhanced efficacy and lower environmental toxicity compared to existing agrochemicals, making them attractive candidates for sustainable agriculture.

Despite these promising findings, challenges remain in the development of 1-(6-chloro-2-methoxypyridin-3-yl)cyclopropane-1-carbonitrile-based therapeutics and agrochemicals. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through structural optimization and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and advance the compound into clinical and commercial stages.

In conclusion, 1-(6-chloro-2-methoxypyridin-3-yl)cyclopropane-1-carbonitrile (CAS: 2228156-79-2) represents a versatile and promising molecule in both pharmaceutical and agrochemical research. Its unique structural attributes and biological activities make it a valuable subject for ongoing and future studies. As research progresses, this compound may pave the way for novel therapeutic agents and environmentally friendly agrochemicals, contributing to advancements in human health and agricultural sustainability.